Cas no 2138550-68-0 (6-methoxy-7-methylquinazolin-2-amine)

• Product Name: 6-methoxy-7-methylquinazolin-2-amine
• CAS No: 2138550-68-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5944637
• PubChem ID: 165959831
• Update Time: 2025-06-25

6-methoxy-7-methylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-7-methylquinazolin-2-amine
• EN300-1162557
• 2138550-68-0

• Inchi： 1S/C10H11N3O/c1-6-3-8-7(4-9(6)14-2)5-12-10(11)13-8/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： IDLWCXSMYCQGIU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=CN=C(N)N=C2C=C1C

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on 6-methoxy-7-methylquinazolin-2-amine

Introduction to 6-Methoxy-7-Methylquinazolin-2-Amine (CAS No. 2138550-68-0)

6-Methoxy-7-methylquinazolin-2-amine, with the CAS number 2138550-68-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of 6-methoxy-7-methylquinazolin-2-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 6-methoxy-7-methylquinazolin-2-amine consists of a quinazoline core with a methoxy group at the 6-position and a methyl group at the 7-position. These substituents play a crucial role in modulating the compound's pharmacological properties. The methoxy group, in particular, is known to enhance lipophilicity and improve membrane permeability, which can be beneficial for drug delivery and bioavailability.

Recent studies have highlighted the potential of 6-methoxy-7-methylquinazolin-2-amine as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 6-methoxy-7-methylquinazolin-2-amine has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. These findings suggest that 6-methoxy-7-methylquinazolin-2-amine could be a valuable therapeutic option for inflammatory diseases.

The pharmacokinetic profile of 6-methoxy-7-methylquinazolin-2-amine has been extensively studied to understand its behavior in vivo. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-methoxy-7-methylquinazolin-2-amine in human subjects. Early-phase trials have shown promising results, with no major adverse events reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide its development into a viable drug candidate.

In conclusion, 6-methoxy-7-methylquinazolin-2-amine (CAS No. 2138550-68-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, there is great hope that this compound will contribute significantly to the advancement of modern medicine.